Cas no 920802-09-1 (Morpholine, 2-(4-fluorophenyl)-4-(phenylmethyl)-, (2R)-)

Morpholine, 2-(4-fluorophenyl)-4-(phenylmethyl)-, (2R)- structure
920802-09-1 structure
Product name:Morpholine, 2-(4-fluorophenyl)-4-(phenylmethyl)-, (2R)-
CAS No:920802-09-1
MF:C17H18FNO
MW:271.32932806015
CID:747011
PubChem ID:67354218

Morpholine, 2-(4-fluorophenyl)-4-(phenylmethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 2-(4-fluorophenyl)-4-(phenylmethyl)-, (2R)-
    • DTXSID40737106
    • (R)-4-Benzyl-2-(4-fluorophenyl)morpholine
    • (2R)-4-benzyl-2-(4-fluorophenyl)morpholine
    • SCHEMBL2298286
    • 920802-09-1
    • Inchi: InChI=1S/C17H18FNO/c18-16-8-6-15(7-9-16)17-13-19(10-11-20-17)12-14-4-2-1-3-5-14/h1-9,17H,10-13H2/t17-/m0/s1
    • InChI Key: UVNKZRUDJYONQQ-KRWDZBQOSA-N
    • SMILES: C1COC(CN1CC2=CC=CC=C2)C3=CC=C(C=C3)F

Computed Properties

  • Exact Mass: 271.137242360g/mol
  • Monoisotopic Mass: 271.137242360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.5Ų

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